molecular formula C10H11N3O2 B1597960 4-(Isopropylamino)-3-nitrobenzonitrile CAS No. 355022-17-2

4-(Isopropylamino)-3-nitrobenzonitrile

Cat. No.: B1597960
CAS No.: 355022-17-2
M. Wt: 205.21 g/mol
InChI Key: UMTOOOMUGFVLDX-UHFFFAOYSA-N
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Description

4-(Isopropylamino)-3-nitrobenzonitrile is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

Thermophysical Properties

  • Heat Capacities and Phase Transitions : A study by Jiménez et al. (2002) explored the thermophysical behavior of nitrobenzonitriles, including isomers like 4-(Isopropylamino)-3-nitrobenzonitrile. They measured the heat capacities, enthalpies, and entropies of fusion processes for these compounds, finding several phase transitions in different isomers. This research is valuable in understanding the thermal properties of nitrobenzonitriles, which could be important in various industrial and research applications (Jiménez et al., 2002).

Corrosion Inhibition

  • Inhibition of Mild Steel Corrosion : Chaouiki et al. (2018) synthesized derivatives of benzonitrile, including compounds similar to this compound, and evaluated their effectiveness as corrosion inhibitors for mild steel. The compounds showed excellent inhibition performance, with detailed analysis through various methods such as gravimetric, potentiodynamic polarization curves, and electrochemical impedance spectroscopy. This study highlights the potential use of nitrobenzonitrile derivatives in protecting metals against corrosion (Chaouiki et al., 2018).

Solubility and Solvation

  • Solubility in Binary Solvent Mixtures : Wanxin et al. (2018) conducted research on the solubility of 4-nitrobenzonitrile in various solvent mixtures. This study is relevant for understanding the solubility behavior of similar compounds like this compound in different solvents, which is crucial for their application in chemical synthesis and pharmaceutical preparations (Wanxin et al., 2018).

Chemical Analysis and Spectroscopy

  • Vibrational Analysis for Structural Determination : Sert et al. (2013) performed vibrational analysis on 4-chloro-3-nitrobenzonitrile using quantum chemical calculations. Similar methodologies can be applied to this compound for detailed structural analysis, contributing to a better understanding of its molecular properties. This approach is crucial for the development of new materials and drugs (Sert et al., 2013).

Molecular Structure Analysis

  • Electron-Withdrawing Effects on Molecular Structure : Graneek et al. (2018) studied the electron-withdrawing effects on the molecular structure of nitrobenzonitrile isomers. The insights from this research could be applied to understand how the isopropylamino group affects the molecular structure of this compound. This knowledge is fundamental in the field of molecular design and drug development (Graneek et al., 2018).

Synthesis and Characterization

  • A New Method for Synthesis : Zhao Hai-shuang (2003) reported a new method for synthesizing a derivative of nitrobenzonitrile. Techniques like these could potentially be adapted for the synthesis of this compound, highlighting the ongoing innovation in synthetic methodologies for complex organic compounds (Zhao Hai-shuang, 2003).

Applications in Mass Spectrometry

  • Utility as MALDI Matrix : Gu et al. (2021) discovered that 4-hydroxy-3-nitrobenzonitrile is an effective matrix for Matrix-Assisted Laser Desorption/Ionization (MALDI) mass spectrometry. Similar compounds, like this compound, could potentially serve as matrices in mass spectrometry, aiding in the analysis of various biomolecules (Gu et al., 2021).

Properties

IUPAC Name

3-nitro-4-(propan-2-ylamino)benzonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H11N3O2/c1-7(2)12-9-4-3-8(6-11)5-10(9)13(14)15/h3-5,7,12H,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UMTOOOMUGFVLDX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)NC1=C(C=C(C=C1)C#N)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H11N3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40383248
Record name 4-(isopropylamino)-3-nitrobenzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40383248
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

205.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

355022-17-2
Record name 4-(isopropylamino)-3-nitrobenzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40383248
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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